Cas no 2171836-92-1 (2-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid)

• Product Name: 2-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid
• CAS No: 2171836-92-1
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6227662
• PubChem ID: 165816643
• Update Time: 2025-06-08

2-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid
• 2-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]acetic acid
• EN300-1488686
• 2171836-92-1

• Inchi： 1S/C25H30N2O5/c1-4-27(15-22(28)29)23(30)25(2,3)13-14-26-24(31)32-16-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21H,4,13-16H2,1-3H3,(H,26,31)(H,28,29)
• InChI Key： NJEHZENSGKUOGG-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)(C)C(N(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid

Introduction to 2-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid (CAS No. 2171836-92-1)

2-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid, with the CAS number 2171836-92-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an ethyl-substituted amino acid moiety. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. The Fmoc group is particularly useful for preventing premature reactions and ensuring the sequential addition of amino acids during peptide synthesis. In the context of 2-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid, this protecting group plays a crucial role in maintaining the integrity and reactivity of the amino acid functional groups.

The ethyl-substituted amino acid moiety in this compound adds another layer of complexity and functionality. Ethyl-substituted amino acids are known for their ability to modulate the conformational properties of peptides and proteins, which can be leveraged to optimize the pharmacological properties of therapeutic agents. For instance, recent studies have shown that ethyl-substituted amino acids can enhance the solubility, stability, and bioavailability of peptides, making them attractive candidates for drug development.

In terms of its applications, 2-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid has been extensively studied in the context of peptide synthesis and drug delivery systems. One notable application is in the development of peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved pharmacokinetic properties. Peptidomimetics derived from this compound have shown promise in various therapeutic areas, including cancer therapy, anti-inflammatory treatments, and neurodegenerative disease management.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of the structural and functional properties of 2-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid. These tools have enabled researchers to predict the binding affinities and interactions of this compound with target proteins, facilitating the rational design of more effective therapeutic agents. For example, molecular dynamics simulations have provided insights into the conformational flexibility and dynamic behavior of this compound in aqueous environments, which is crucial for optimizing its biological activity.

The synthesis of 2-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid typically involves multi-step processes that require precise control over reaction conditions. Key steps include the protection of amino groups with Fmoc, followed by selective deprotection and coupling reactions to form the desired peptide sequences. Advances in synthetic methodologies have made these processes more efficient and scalable, enabling large-scale production for both research and commercial applications.

In conclusion, 2-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidoacetic acid (CAS No. 2171836-92-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for developing novel therapeutic agents and advancing our understanding of complex biological systems. As research in this area continues to evolve, we can expect to see more innovative applications and breakthroughs involving this compound.